1-{6-oxabicyclo[3.2.1]oct-3-en-1-yl}methanamine hydrochloride
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Description
“1-{6-oxabicyclo[3.2.1]oct-3-en-1-yl}methanamine hydrochloride” is a chemical compound with the molecular formula C8H15NO.ClH . It is a derivative of methanamine and has a bicyclic structure .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, enantiomerically pure 8-oxabicyclo[3.2.1]octanes have been prepared via gold (I)-catalyzed tandem 1,3-acyloxy migration/Ferrier rearrangement of glycal derived 1,6-enyne bearing propargylic carboxylates . Another method involves a tandem C–H oxidation/oxa-Cope rearrangement/aldol reaction of allylic silylethers .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H15NO.ClH/c9-5-8-3-1-2-7(4-8)10-6-8;/h7H,1-6,9H2;1H . This indicates that the compound has a bicyclic structure with an oxabicyclo[3.2.1]octane core.Physical and Chemical Properties Analysis
The compound is a powder at room temperature . It has a molecular weight of 177.67 .Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315, H319, and H335, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary statements include recommendations for handling and storage, first aid measures, and disposal .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{6-oxabicyclo[3.2.1]oct-3-en-1-yl}methanamine hydrochloride' involves the reaction of 6-oxabicyclo[3.2.1]oct-3-ene with methanamine followed by hydrochloric acid treatment to obtain the hydrochloride salt.", "Starting Materials": ["6-oxabicyclo[3.2.1]oct-3-ene", "Methanamine", "Hydrochloric acid"], "Reaction": ["Addition of methanamine to 6-oxabicyclo[3.2.1]oct-3-ene in the presence of a suitable solvent and catalyst", "Isolation of the product by filtration or distillation", "Treatment of the product with hydrochloric acid to obtain the hydrochloride salt"] } | |
CAS No. |
2648965-49-3 |
Molecular Formula |
C8H14ClNO |
Molecular Weight |
175.7 |
Purity |
95 |
Origin of Product |
United States |
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